4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C15H20N6S/c1-2-5-19(4-1)13-11-14(18-12-17-13)20-6-8-21(9-7-20)15-16-3-10-22-15/h3,10-12H,1-2,4-9H2
• InChI Key: GRCJHPACDKXSKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C4=NC=CS4
• Molecular Formula: C15H20N6S
• Molecular Weight: 316.4 g/mol

Description

4-(Pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine (4-PTP) is a small molecule that has been studied for its potential applications in scientific research. It has been found to be a useful tool for studying a variety of biological processes, including protein-protein interactions, enzyme inhibition, and signal transduction. 4-PTP is a novel compound that has recently been developed for use in laboratory experiments, and its unique properties make it a promising tool for further research.

Scientific Research Applications

4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been used in a variety of scientific research applications. It has been found to be a useful tool for studying protein-protein interactions, enzyme inhibition, and signal transduction. It has also been used to study the effects of drugs on the body, as well as to investigate the mechanisms of action of various drugs. Additionally, 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been used to study the effects of environmental toxins on biological systems.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target enzymes likeTrypanothione Reductase and KDM5A , which play crucial roles in parasitic protozoa and human cells respectively .

Mode of Action

Based on the structure and the known activity of similar compounds, it can be inferred that it may interact with its targets throughhydrophobic interactions . The compound may bind to the hydrophobic wall of the enzyme’s active site, leading to changes in the enzyme’s activity .

Biochemical Pathways

Similar compounds have been found to affect thethiol redox metabolism in parasitic protozoa . This suggests that 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine might also influence similar biochemical pathways.

Pharmacokinetics

Compounds with similar structures have shownlow plasma protein binding and good bioavailability . These properties are crucial for the compound’s effectiveness as they determine the concentration of the drug in the body and its ability to reach its target .

Result of Action

Similar compounds have been found to inhibit the growth of certain cancer cell lines . This suggests that 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine might also have potential anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in laboratory experiments has several advantages. It is a small molecule, making it easy to store and handle. Additionally, it is a relatively inexpensive compound, making it an attractive option for researchers on a budget. Furthermore, it is a novel compound, making it an interesting option for further research.
However, there are also some limitations to the use of 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in laboratory experiments. It is a relatively new compound, and its effects on the body are still being studied. Additionally, it is a small molecule, making it difficult to detect in certain experiments.

Future Directions

Given its potential applications in scientific research, there are a variety of possible future directions for 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine. These include further studies into its mechanism of action, as well as studies into its effects on various biochemical and physiological processes. Additionally, it could be used to study the effects of drugs on the body, as well as to investigate the mechanisms of action of various drugs. Furthermore, it could be used to study the effects of environmental toxins on biological systems. Finally, it could be used to study the effects of various environmental stressors on the body, such as heat, cold, and light.

Synthesis Methods

4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is synthesized by a two-step method. The first step involves the reaction of pyrrolidine with 4-(1,3-thiazol-2-yl)piperazine to form the intermediate 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrrolidine. This intermediate is then reacted with pyrimidine to form the desired 4-(pyrrolidin-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine. The reaction is carried out in an aqueous solution of sodium hydroxide and is typically completed in less than one hour.